Reactone red 2B

• CAS RN: 15792-41-3
• Molecular Formula: C20H9Cl3N5Na3O10S3
• Molecular Weight: 750.8 g/mol
• IUPAC Name: trisodium;4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]-5-[(2,5,6-trichloropyrimidin-4-yl)amino]naphthalene-2,7-disulfonate
• InChI: InChI=1S/C20H12Cl3N5O10S3.3Na/c21-15-18(22)25-20(23)26-19(15)24-11-7-9(39(30,31)32)5-8-6-13(41(36,37)38)16(17(29)14(8)11)28-27-10-3-1-2-4-12(10)40(33,34)35;;;/h1-7,29H,(H,24,25,26)(H,30,31,32)(H,33,34,35)(H,36,37,38);;;/q;3*+1/p-3
• InChI Key: ZHDFKPUCUYZGGM-UHFFFAOYSA-K
• SMILES: C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC4=C(C(=NC(=N4)Cl)Cl)Cl)O)S(=O)(=O)[O-].[Na+].[Na+].[Na+]
• Pictograms: Irritant
• synonyms: reactone red 2B

Description

Reactone red 2B is a synthetic dye that has been widely used in scientific research. It belongs to the class of azo dyes and is commonly used as a biological stain. The dye is known for its bright red color and is also used in the textile and food industries.

Mechanism of Action

The mechanism of action of Reactone red 2B involves the binding of the dye to specific molecules in cells and tissues. The dye is known to bind to proteins and nucleic acids, which allows for their visualization under a microscope. The binding of the dye to these molecules is based on electrostatic interactions and van der Waals forces.
Biochemical and Physiological Effects:
The use of Reactone red 2B in scientific research has not been associated with any significant biochemical or physiological effects. The dye is considered to be non-toxic and is generally safe to use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of Reactone red 2B is its bright red color, which allows for easy visualization of cells and tissues under a microscope. The dye is also relatively inexpensive and easy to use. However, one of the limitations of the dye is that it may interfere with certain biochemical assays, such as enzyme assays, due to its binding to proteins.

Future Directions

There are several future directions for the use of Reactone red 2B in scientific research. One area of research is the development of new biosensors that use the dye as a marker. Another area of research is the study of protein-protein interactions using the dye as a probe. Additionally, the use of Reactone red 2B in the development of new imaging techniques, such as fluorescence microscopy, is an area of ongoing research.
Conclusion:
Reactone red 2B is a synthetic dye that has been widely used in scientific research. The dye is commonly used as a biological stain and has been used in the study of protein-protein interactions, enzyme kinetics, and the development of biosensors. The dye is considered to be non-toxic and is generally safe to use in laboratory experiments. There are several future directions for the use of Reactone red 2B in scientific research, including the development of new biosensors and imaging techniques.

Synthesis Methods

The synthesis of Reactone red 2B involves the reaction between diazonium salt and naphthol. The reaction is carried out in the presence of a catalyst and under controlled conditions. The resulting product is a bright red powder that is soluble in water.

Scientific Research Applications

Reactone red 2B has been used in various scientific research applications. It is commonly used as a biological stain to visualize cells and tissues under a microscope. The dye is also used in the study of protein-protein interactions and enzyme kinetics. In addition, it has been used in the development of biosensors and as a marker in immunoassays.